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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-OL

Cat. No.: B077081

For Researchers, Scientists, and Drug Development Professionals
Introduction

6-Fluoronaphthalen-2-ol (CAS No: 13101-83-2) is a fluorinated aromatic alcohol used as a
key intermediate in organic synthesis.[1] Its application spans the development of
pharmaceuticals and agrochemicals, where the introduction of a fluorine atom can significantly
alter the biological activity and pharmacokinetic properties of a molecule.[1] This guide provides
a comprehensive overview of the known safety information, handling procedures, and
toxicological data for 6-Fluoronaphthalen-2-ol to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

While detailed experimental data on the physical and chemical properties of 6-
Fluoronaphthalen-2-ol are not extensively available in public literature, the following
information has been compiled from supplier data sheets.
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Property Value Source
CAS Number 13101-83-2 Sigma-Aldrich[2]
Molecular Formula CioH7FO MySkinRecipes[1]
] MySkinRecipes[1], Sigma-
Molecular Weight 162.16 g/mol ]
Aldrich[2]
Physical Form Solid Sigma-Aldrich

MySkinRecipes[1], Sigma-

Storage Temperature 2-8°C, dry and sealed )
Aldrich[2]

Toxicological Data and Hazard Classification

Comprehensive quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50
(lethal concentration, 50%) for 6-Fluoronaphthalen-2-ol are not readily available in the public
domain. However, the compound has been classified according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity _
) H335: May cause respiratory
— Single Exposure Category 3 o
) L irritation
(Respiratory tract irritation)

Source: Sigma-Aldrich[2], PubChem][3]

Summary of Toxicological Effects:
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o Acute Oral Toxicity: Classified as harmful if swallowed, indicating that ingestion can lead to
adverse health effects.

 Skin Irritation: Causes skin irritation upon direct contact.
o Eye Irritation: Causes serious eye irritation.
» Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no specific data available
to classify 6-Fluoronaphthalen-2-ol regarding its carcinogenic, mutagenic, or reproductive
toxicity potential.

Safety and Handling

Given the hazardous nature of 6-Fluoronaphthalen-2-ol, strict adherence to safety protocols
is mandatory. The following handling procedures are recommended.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.
o Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) should be worn.

» Respiratory Protection: If working outside a fume hood or if dust/aerosol generation is likely,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

General Handling Practices:
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e Avoid direct contact with skin, eyes, and clothing.

¢ Avoid inhalation of dust or vapors.

» Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.

o Keep the container tightly closed when not in use.

» Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][2]

Experimental Protocols

Detailed experimental protocols specifically for the use of 6-Fluoronaphthalen-2-ol are not
widely published. However, its primary application is as an intermediate in organic synthesis.[1]
Researchers utilizing this compound should adapt standard synthetic chemistry protocols with
the safety precautions outlined in this guide. A general workflow for its use in a synthesis
reaction is depicted below.
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General Experimental Workflow for 6-Fluoronaphthalen-2-ol

Preparation

Don PPE (Gloves,

Goggles, Lab Coat)

A /

Set up Reaction in Fume Hood

A

Weigh 6-Fluoro

naphthalen-2-ol

Real
y

Ction
/

Add Solvent and Reagents

A 4

Heat/Stir as

per Protocol

A 4

Monitor Reaction Progress (TLC, LC-MS)

Work-up &‘

Iy’u rification

Quench

Reaction

A /

Extraction

A

Purification (e.g.,

Chromatography)

Waste Eyisposal

Collect Organic and Aqueous Waste

A

Dispose of Waste in

Labeled Containers

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Protocol for

PersonalExposure
Spill Response

Inhalation:
Move to fresh air.
‘Seek medical attention.

Eye Contact
Rinse with water for 15 min.
Seek medical attention.

Skin Contact:
Remove contaminated clothing
Wash with soap and water for 15 min.

Ingestion:
Do NOT induce vomiting. Evacuate immediate area

Seek immediate medical attention

Ensure adequate ventilation

Absorb with inert material

Collect in a sealed container for disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 2-Fluoronaphthalen-1-ol | CLIOH7FO | CID 2761403 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [6-Fluoronaphthalen-2-ol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077081#6-fluoronaphthalen-2-ol-safety-handling-
and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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